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Cat. No.: B145065 Get Quote

An In-depth Technical Guide to 5-
(Trifluoromethyl)nicotinic Acid
CAS Number: 131747-40-5

For: Researchers, Scientists, and Drug Development Professionals

Abstract
5-(Trifluoromethyl)nicotinic acid, a fluorinated pyridine carboxylic acid derivative, is a key

building block in modern medicinal and agrochemical research. The strategic incorporation of

the trifluoromethyl group imparts unique physicochemical properties that can significantly

enhance the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. This

technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of 5-(Trifluoromethyl)nicotinic acid, with a focus on its role in drug discovery.

Detailed experimental protocols, quantitative data, and pathway visualizations are presented to

support researchers in leveraging this versatile intermediate for the development of novel

therapeutics and other advanced materials.

Core Properties and Data
5-(Trifluoromethyl)nicotinic acid is a white to off-white crystalline solid at room temperature.

[1] The presence of both an electron-withdrawing trifluoromethyl group and a carboxylic acid on
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the pyridine ring makes it a valuable intermediate for creating complex, biologically active

molecules.[1]

Physicochemical Properties
The key physicochemical properties of 5-(Trifluoromethyl)nicotinic acid are summarized in

the table below. These properties are critical for understanding its behavior in various chemical

environments and for designing synthetic routes and formulation strategies.

Property Value Source(s)

Molecular Formula C₇H₄F₃NO₂ [2][3]

Molecular Weight 191.11 g/mol [2][3][4]

Appearance
White to off-white crystalline

powder/solid
[1][2]

Melting Point 184-189 °C [1][3][4][5]

Boiling Point (Predicted) 277.5 ± 40.0 °C at 760 mmHg [1][4]

Density (Predicted) 1.484 ± 0.06 g/cm³ [1][4]

pKa (Predicted) 3.04 ± 0.10 [4]

Log P (n-octanol/water) 2.097 [5]

Spectral Data
While specific peak lists from experimental spectra are not readily available in public

databases, the expected spectral characteristics are as follows:

¹H NMR: Signals corresponding to the three aromatic protons on the pyridine ring would be

expected. The chemical shifts would be influenced by the electron-withdrawing effects of

both the carboxylic acid and trifluoromethyl groups.

¹³C NMR: Resonances for the six carbons of the pyridine ring and the carboxylic acid carbon

would be observed. The carbon attached to the trifluoromethyl group would show coupling

with the fluorine atoms.
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¹⁹F NMR: A singlet corresponding to the three equivalent fluorine atoms of the trifluoromethyl

group would be a characteristic signal.

IR Spectroscopy: Characteristic absorption bands would include those for O-H stretching of

the carboxylic acid (broad, ~2500-3300 cm⁻¹), C=O stretching of the carboxylic acid (~1700

cm⁻¹), C-F stretching (~1100-1300 cm⁻¹), and aromatic C-H and C=C/C=N stretching.

Solubility Profile
Based on its predicted pKa and Log P value, 5-(Trifluoromethyl)nicotinic acid is expected to

be sparingly soluble in water and more soluble in polar organic solvents. While quantitative

data is limited, studies on the parent compound, nicotinic acid, show it is soluble in organic

solvents like DMSO and dimethylformamide.[6][7] The trifluoromethyl group generally increases

lipophilicity, suggesting good solubility in solvents such as methanol, ethanol, tetrahydrofuran

(THF), and dichloromethane (DCM).

Safety and Handling
5-(Trifluoromethyl)nicotinic acid is classified as an irritant.[4][5] It is crucial to handle this

compound with appropriate personal protective equipment (PPE) in a well-ventilated area or

chemical fume hood.

Hazard Class GHS Classification Precautionary Statements

Skin Irritation
Category 2 (H315: Causes

skin irritation)
P264, P280

Eye Irritation
Category 2 (H319: Causes

serious eye irritation)
P280, P305+P351+P338

Respiratory Irritation
STOT SE 3 (H335: May cause

respiratory irritation)
P261, P271, P304+P340

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[4][8] Keep

away from strong oxidizing agents and strong acids.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[9]
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Role in Drug Discovery and Development
The trifluoromethyl group is a privileged moiety in medicinal chemistry. Its incorporation can

enhance metabolic stability, increase lipophilicity (which can improve membrane permeability),

and modulate the acidity or basicity of nearby functional groups, thereby improving binding

affinity to biological targets.[1][4][10]

Application as a Synthetic Intermediate
5-(Trifluoromethyl)nicotinic acid is not typically a final active pharmaceutical ingredient (API)

but serves as a crucial building block. Its carboxylic acid functional group is a versatile handle

for various chemical transformations, most commonly amide bond formation, to link the

trifluoromethylpyridine core to other molecular fragments.

Below is a generalized workflow for utilizing 5-(Trifluoromethyl)nicotinic acid in the synthesis

of a more complex drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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